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Compound of Interest

Compound Name: Dilauryl maleate

Cat. No.: B1606050

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring safety during the handling of chemicals is paramount. This document provides crucial
guidance on the personal protective equipment (PPE) required for Dilauryl maleate, alongside
operational and disposal plans to foster a safe laboratory environment.

Hazard Analysis and Personal Protective Equipment

Dilauryl maleate poses several risks, including irritation to the eyes, skin, and respiratory
system.[1] Adherence to proper safety protocols is essential to mitigate these hazards. The
following table summarizes the potential hazards associated with Dilauryl maleate and the
recommended personal protective equipment.
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Hazard Category

GHS Hazard Statement
(Analogues)

Recommended Personal
Protective Equipment

Skin Irritation/Contact

H312: Harmful in contact with
skin. H315: Causes skin
irritation. H317: May cause an

allergic skin reaction.

Gloves: Chemical-resistant
gloves (e.g., nitrile) should be
worn.[2] Gloves must be
inspected before use and
disposed of properly after
handling. Protective Clothing:
A lab coat or chemical-
resistant apron should be worn
to prevent skin contact.[2][3]
Long pants and closed-toe

shoes are mandatory.[2][4]

Eye Contact

H319: Causes serious eye

irritation.

Eye Protection: Safety glasses
with side shields or chemical
splash goggles are required.[2]
[4][5] Face Protection: In
situations with a high risk of
splashing, a face shield should

be worn in addition to goggles.

[21(3][416]

Inhalation

H335: May cause respiratory
irritation.

Respiratory Protection: Work
should be conducted in a well-
ventilated area, preferably in a
chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator

may be necessary.[2][5]

Ingestion

H301: Toxic if swallowed.

General Hygiene: Do not eat,
drink, or smoke in laboratory
areas. Wash hands thoroughly

after handling.
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Standard Operating Procedure for Handling Dilauryl
Maleate

Following a standardized workflow is critical for minimizing exposure and ensuring safety.

Standard procedure for handling Dilauryl maleate.

Emergency Protocol: Chemical Spill Management

In the event of a spill, a clear and immediate response is necessary to contain the material and
prevent exposure.

Workflow for managing a Dilauryl maleate spill.

Disposal Plan

All waste containing Dilauryl maleate must be treated as hazardous waste.
e Liquid Waste: Collect in a clearly labeled, sealed container.

o Solid Waste: Contaminated materials such as gloves, absorbent pads, and paper towels
should be collected in a designated, sealed hazardous waste bag or container.

» Disposal: All waste must be disposed of in accordance with local, state, and federal
regulations. Do not mix with other waste streams. Handle uncleaned containers as you
would the product itself.

By adhering to these safety protocols and operational plans, laboratory professionals can
handle Dilauryl maleate with confidence, ensuring a secure and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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